Cas no 50559-00-7 (ethyl 3-oxocycloheptane-1-carboxylate)
50559-00-7 structure
Product Name:ethyl 3-oxocycloheptane-1-carboxylate
CAS No:50559-00-7
MF:C10H16O3
MW:184.232243537903
MDL:MFCD16036069
CID:1023666
PubChem ID:11344405
Update Time:2025-04-20
ethyl 3-oxocycloheptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxocycloheptanecarboxylate
- ethyl 3-oxocycloheptane-1-carboxylate
- AGN-PC-0077TD
- AK102729
- ANW-65452
- CTK1G6500
- Cycloheptanecarboxylic acid, 3-oxo-, ethyl ester
- KB-253044
- SureCN9097897
- EN300-217984
- DTXSID20462949
- DA-18929
- SCHEMBL9097897
- A871519
- 3-oxo-cycloheptane-1-carboxylic acid ethyl ester
- s11631
- Ethyl3-oxocycloheptanecarboxylate
- MFCD16036069
- AKOS016005427
- 50559-00-7
-
- MDL: MFCD16036069
- Inchi: 1S/C10H16O3/c1-2-13-10(12)8-5-3-4-6-9(11)7-8/h8H,2-7H2,1H3
- InChI Key: OYORJLDSVLYYBK-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC(CCCC1)=O)=O
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
ethyl 3-oxocycloheptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201413-1g |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 1g |
$631 | 2021-06-15 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB11350-10g |
Ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 95% | 10g |
$1876 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736945-1g |
Ethyl 3-oxocycloheptane-1-carboxylate |
50559-00-7 | 98% | 1g |
¥5669.00 | 2024-05-11 | |
| A2B Chem LLC | AG29526-2.5g |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 2.5g |
$1950.00 | 2024-04-19 | |
| A2B Chem LLC | AG29526-5g |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 5g |
$2869.00 | 2024-04-19 | |
| A2B Chem LLC | AG29526-10g |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 10g |
$4238.00 | 2024-04-19 | |
| abcr | AB496323-250mg |
Ethyl 3-oxocycloheptane-1-carboxylate; . |
50559-00-7 | 250mg |
€725.50 | 2025-04-18 | ||
| abcr | AB496323-1g |
Ethyl 3-oxocycloheptane-1-carboxylate; . |
50559-00-7 | 1g |
€1396.00 | 2025-04-18 | ||
| A2B Chem LLC | AG29526-50mg |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 50mg |
$263.00 | 2024-04-19 | |
| A2B Chem LLC | AG29526-100mg |
Ethyl 3-oxocycloheptanecarboxylate |
50559-00-7 | 95% | 100mg |
$374.00 | 2024-04-19 |
ethyl 3-oxocycloheptane-1-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:50559-00-7)Ethyl 3-oxocycloheptanecarboxylate
Order Number:sfd20469
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:50559-00-7)ethyl 3-oxocycloheptane-1-carboxylate
Order Number:A871519
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):430.0/827.0
Email:sales@amadischem.com
ethyl 3-oxocycloheptane-1-carboxylate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:50559-00-7)Ethyl 3-oxocycloheptanecarboxylate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:50559-00-7)ethyl 3-oxocycloheptane-1-carboxylate
Purity:99%/99%
Quantity:250mg/1g
Price ($):430.0/827.0